Cas no 61579-80-4 (1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3''-[1,1'-biphenyl]-4-yl-)

• Product Name: 1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3''-[1,1'-biphenyl]-4-yl-
• CAS No: 61579-80-4
• MF: C₄₂H₃₀
• MW: 534.687611103058
• CID: 474099
• PubChem ID: 71394409
• Update Time: 2025-04-19

1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3''-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1'':2'',1''':4''',1''''-Quinquephenyl, 3''-[1,1'-biphenyl]-4-yl-
• 1,2,3-tris(4-phenylphenyl)benzene
• DTXSID20816105
• 61579-80-4

• Inchi： 1S/C42H30/c1-4-11-31(12-5-1)34-19-25-37(26-20-34)40-17-10-18-41(38-27-21-35(22-28-38)32-13-6-2-7-14-32)42(40)39-29-23-36(24-30-39)33-15-8-3-9-16-33/h1-30H
• InChI Key： LHZBDDHPYWSXOV-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(C3C=CC=CC=3)=CC=2)=C(C=CC=C1C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 534.2349
• Monoisotopic Mass: 534.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0